6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-ol

• IUPAC Name: 6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-ol
• InChI: InChI=1S/C10H13ClOS/c1-6-4-9(12)8-5-7(11)2-3-10(8)13-6/h2-3,5-6,8-10,12H,4H2,1H3
• InChI Key: CDLMBTLYJNUUMV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C2C=C(C=CC2S1)Cl)O
• Molecular Formula: C10H13ClOS
• Molecular Weight: 216.73 g/mol

Description

6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-ol is a chemical compound with the molecular formula C10H13ClOS. Its molecular weight is 216.73. The CAS number for this compound is 1005106-85-3.

Molecular Structure Analysis

The molecular structure of 6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-ol consists of 10 carbon atoms, 13 hydrogen atoms, 1 chlorine atom, 1 oxygen atom, and 1 sulfur atom. For a more detailed structural analysis, you may refer to its MOL file (1005106-85-3.mol) available in chemical databases.

Physical And Chemical Properties Analysis

The predicted boiling point of 6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-ol is 355.7±42.0 °C. The predicted density is 1.28±0.1 g/cm3. The predicted pKa value is 13.86±0.60.

Scientific Research Applications

• Synthesis and Chemical Properties :

  • The compound has been involved in the regioselective synthesis of pentacyclic heterocycles through sequential [3,3] sigmatropic rearrangement processes. This synthesis approach has produced a variety of complex molecular structures (Majumdar, Bandyopadhyay, & Biswas, 2003).
  • It has also been used in the synthesis of various heterocyclic compounds like 1H-isothiochromenes, benzo[c]thiochromenes, and others, showcasing its versatility in organic synthesis (Ram, Srivastava, & Saxena, 2001).

• Applications in Drug Development :

  • The compound has been part of research in developing new classes of azole antifungal agents. In one study, its derivative was synthesized and showed promise as an antifungal agent (RaneDinanath et al., 1988).
  • Another study designed and synthesized 4-chloro-2H-thiochromenes with nitrogen-containing side chains, demonstrating good inhibitory activities against various fungal pathogens (Wang et al., 2018).

• Research in Other Fields :

  • The chemical has been involved in studies related to the synthesis of novel compounds with potential applications in different fields like antimicrobial and antifungal activities (Georgiadis, 1976).

Mechanism of Action

Target of Action

The primary targets of 6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-ol are currently unknown

Biochemical Pathways

Without specific knowledge of the compound’s targets, it’s challenging to summarize the affected biochemical pathways . Once the targets are identified, it will be possible to map out the pathways influenced by this compound.

Result of Action

The molecular and cellular effects of 6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-ol’s action are currently unknown . These effects would be determined by the compound’s targets and mode of action.

Action Environment

Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of 6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-ol . .